3-Hydroxy-2-methylpropionic acid [(3aR)-2,3,3aβ,4,5,8,9,11aα-octahydro-10-hydroxymethyl-6-methyl-3-m
3-Hydroxy-2-methylpropionic acid [(3aR)-2,3,3aβ,4,5,8,9,11aα-octahydro-10-hydroxymethyl-6-methyl-3-m
Arctiopicrin is a germacranolide.
Brand Name:
Vulcanchem
CAS No.:
19889-01-1
VCID:
VC0217074
InChI:
InChI=1S/C19H26O6/c1-11-5-4-6-14(10-21)8-16-17(13(3)19(23)25-16)15(7-11)24-18(22)12(2)9-20/h5,8,12,15-17,20-21H,3-4,6-7,9-10H2,1-2H3/b11-5+,14-8-/t12?,15-,16+,17+/m0/s1
SMILES:
CC1=CCCC(=CC2C(C(C1)OC(=O)C(C)CO)C(=C)C(=O)O2)CO
Molecular Formula:
C6H14IN3
Molecular Weight:
350.4 g/mol
3-Hydroxy-2-methylpropionic acid [(3aR)-2,3,3aβ,4,5,8,9,11aα-octahydro-10-hydroxymethyl-6-methyl-3-m
CAS No.: 19889-01-1
Main Products
VCID: VC0217074
Molecular Formula: C6H14IN3
Molecular Weight: 350.4 g/mol
CAS No. | 19889-01-1 |
---|---|
Product Name | 3-Hydroxy-2-methylpropionic acid [(3aR)-2,3,3aβ,4,5,8,9,11aα-octahydro-10-hydroxymethyl-6-methyl-3-m |
Molecular Formula | C6H14IN3 |
Molecular Weight | 350.4 g/mol |
IUPAC Name | [(3aR,4S,6E,10Z,11aR)-10-(hydroxymethyl)-6-methyl-3-methylidene-2-oxo-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-4-yl] 3-hydroxy-2-methylpropanoate |
Standard InChI | InChI=1S/C19H26O6/c1-11-5-4-6-14(10-21)8-16-17(13(3)19(23)25-16)15(7-11)24-18(22)12(2)9-20/h5,8,12,15-17,20-21H,3-4,6-7,9-10H2,1-2H3/b11-5+,14-8-/t12?,15-,16+,17+/m0/s1 |
Standard InChIKey | VOOFFTMORIBISQ-UMRVURNHSA-N |
Isomeric SMILES | C/C/1=C\CC/C(=C/[C@@H]2[C@@H]([C@H](C1)OC(=O)C(C)CO)C(=C)C(=O)O2)/CO |
SMILES | CC1=CCCC(=CC2C(C(C1)OC(=O)C(C)CO)C(=C)C(=O)O2)CO |
Canonical SMILES | CC1=CCCC(=CC2C(C(C1)OC(=O)C(C)CO)C(=C)C(=O)O2)CO |
Description | Arctiopicrin is a germacranolide. |
PubChem Compound | 5281423 |
Last Modified | Nov 11 2021 |
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